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Compound of Interest

Compound Name: Butylone

Cat. No.: B606430 Get Quote

Application Notes and Protocols for Butylone
Research
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Butylone is a controlled substance in many jurisdictions. All acquisition, handling,

storage, and disposal of this chemical must be in strict compliance with all applicable local,

state, and federal regulations. These notes are intended for informational purposes for

authorized researchers only and do not constitute an endorsement or encouragement of its

use.

Introduction
Butylone (also known as β-keto-N-methylbenzodioxolylbutanamine or bk-MBDB) is a

psychoactive substance belonging to the phenethylamine, amphetamine, and cathinone

chemical classes.[1] It is a β-keto analogue of MBDB.[1] As a research chemical,

understanding its properties, handling requirements, and biological interactions is crucial for

safe and effective scientific investigation. This document provides detailed application notes

and protocols for the handling and study of Butylone in a laboratory setting.
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Property Value Source

IUPAC Name
1-(1,3-benzodioxol-5-yl)-2-

(methylamino)butan-1-one
[1]

Synonyms βk-MBDB, bk-MBDB [2]

Molecular Formula C₁₂H₁₅NO₃ [3][4]

Molar Mass 221.25 g/mol [5]

CAS Number 802575-11-7 [1][3]

Appearance Neat solid [6]

Melting Point Undetermined [7]

Boiling Point Undetermined [7]

Flash Point Not applicable [7]

Solubility Water: Not determined [7]

logPoct/wat
1.596 (Crippen Calculated

Property)
[8]

Toxicological Data
Parameter Value Species Route Source

LD₅₀ (Acute Oral

Toxicity)
100 mg/kg (ATE) Not specified Oral [7]

ATE: Acute Toxicity Estimate. LD₅₀ (Lethal Dose, 50%) is the dose required to kill half the

members of a tested population.[9] A lower LD₅₀ is indicative of higher toxicity.[9]

Safety and Handling Procedures
Hazard Identification
Butylone is classified as a hazardous substance with the following primary concerns:

Acute Toxicity (Oral): Toxic if swallowed.[7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.vulcanchem.com/product/vc522363
https://www.soft-tox.org/assets/NPSLiterature/Butylone.pdf
https://en.wikipedia.org/wiki/Butylone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C802575117&Units=SI
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloro_1_cyclobutyl_butane_1_3_dione.pdf
https://www.vulcanchem.com/product/vc522363
https://en.wikipedia.org/wiki/Butylone
https://shop.dqeready.com/guardian-butyl-smooth-gloves-7-mil-35-mil/
https://cdn.caymanchem.com/cdn/msds/10393m.pdf
https://cdn.caymanchem.com/cdn/msds/10393m.pdf
https://cdn.caymanchem.com/cdn/msds/10393m.pdf
https://cdn.caymanchem.com/cdn/msds/10393m.pdf
https://www.chemeo.com/cid/94-093-5/Butylone
https://cdn.caymanchem.com/cdn/msds/10393m.pdf
https://en.wikipedia.org/wiki/Median_lethal_dose
https://en.wikipedia.org/wiki/Median_lethal_dose
https://www.benchchem.com/product/b606430?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/10393m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Irritation: Causes skin irritation.[7]

Eye Irritation: Causes serious eye irritation.[7]

Respiratory Irritation: May cause respiratory irritation.[7]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling Butylone. The

following PPE is mandatory:

Eye and Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch).[5]

Hand Protection: Chemical-resistant gloves such as butyl rubber or Viton®.[5][6] Always

inspect gloves for integrity before use.[10]

Body Protection: A fire/flame-resistant and impervious laboratory coat.[5] A chemical-

resistant apron should be worn over the lab coat when handling larger quantities.[5]

Respiratory Protection: All handling of Butylone should be conducted in a certified chemical

fume hood to minimize inhalation exposure.[5] In case of emergencies, such as a large spill,

an air-purifying respirator (APR) with organic vapor cartridges may be necessary.[5]

Safe Handling Workflow
The following diagram illustrates the recommended workflow for the safe handling of Butylone
in a research setting.
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Safe Handling Workflow for Butylone
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Caption: Workflow for the safe handling of Butylone.
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Emergency Procedures
Spill:

Evacuate the immediate area and alert others.[11]

If the spill is large or involves volatile materials, activate the fire alarm to initiate a building

evacuation.[11]

For small spills, if properly trained and equipped, contain the spill with an inert absorbent

material.[12]

Do not use dry brushing for cleanup of dusty materials.[12]

Place the absorbed material into a sealed, labeled container for hazardous waste

disposal.[13]

Decontaminate the area with a suitable cleaning agent.[13]

Fire:

Activate the nearest fire alarm and evacuate the building.[14]

If the fire is small and you are trained to do so, use a CO₂, dry chemical, or foam

extinguisher.[15]

Personal Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[14][16] Seek immediate medical attention.[14]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.[11] Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[15]

Ingestion: Do not induce vomiting.[7] Seek immediate medical attention.[7]
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Biological Activity and Metabolism
Signaling Pathways
Butylone primarily acts as a monoamine transporter inhibitor, with a greater potency for the

norepinephrine transporter (NET) compared to the dopamine (DAT) and serotonin (SERT)

transporters.[1][17] This suggests a pharmacological profile that may produce stimulant effects.

[1] It functions in a manner similar to MDMA and methylone by increasing extracellular levels of

monoamines.[1]

Metabolic Pathways
The metabolism of Butylone occurs primarily in the liver and involves three main pathways:

Demethylenation followed by O-methylation: This is a major metabolic route, resulting in the

formation of 4-hydroxy-3-methoxy and 3-hydroxy-4-methoxy metabolites.[2][3]

β-Ketone Reduction: The ketone group is reduced to a hydroxyl group.[3]

N-dealkylation: The methyl group is removed from the nitrogen atom.[3]

The following diagram illustrates the primary metabolic pathways of Butylone.
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Metabolic Pathways of Butylone
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Caption: Primary metabolic pathways of Butylone.

Experimental Protocols
Note: The following protocols are generalized and should be adapted and validated for specific

experimental conditions. They are based on methodologies reported in the scientific literature

for synthetic cathinones.
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Generalized In Vitro Protocol: Monoamine Transporter
Uptake Inhibition Assay
This assay measures the ability of Butylone to inhibit the uptake of neurotransmitters by their

respective transporters.

Materials:

HEK 293 cells expressing human dopamine (hDAT), serotonin (hSERT), or norepinephrine

(hNET) transporters.

Radiolabeled neurotransmitters (e.g., [³H]dopamine, [³H]serotonin).

Butylone test solutions of varying concentrations.

Appropriate assay buffers and scintillation fluid.

Procedure:

Cell Culture: Culture and maintain the HEK 293 cell lines according to standard protocols.

Assay Preparation: Seed the cells in a 96-well plate and allow them to adhere.

Compound Addition: Add varying concentrations of Butylone to the wells.

Initiation of Uptake: Add the radiolabeled neurotransmitter to each well.

Incubation: Incubate the plate for a specified time at a controlled temperature.

Termination of Uptake: Stop the reaction by washing the cells with ice-cold buffer.

Quantification: Lyse the cells and measure the radioactivity using a scintillation counter.

Data Analysis: Calculate the IC₅₀ value for Butylone at each transporter.

Generalized In Vivo Protocol: Microdialysis in Rats
This protocol allows for the in vivo measurement of extracellular neurotransmitter levels in the

brain following the administration of Butylone.[18][19][20]
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Materials:

Adult male Sprague-Dawley rats.

Stereotaxic apparatus for surgery.

Microdialysis probes and a syringe pump.

Artificial cerebrospinal fluid (aCSF).

Butylone solution for administration (e.g., intravenous).

HPLC system with electrochemical detection for neurotransmitter analysis.

Procedure:

Surgical Implantation: Anesthetize the rat and surgically implant a guide cannula into the

brain region of interest (e.g., nucleus accumbens).[18]

Recovery: Allow the animal to recover from surgery for a specified period.

Microdialysis: On the day of the experiment, insert a microdialysis probe through the guide

cannula and perfuse with aCSF at a slow, constant rate.[20]

Baseline Collection: Collect baseline dialysate samples to establish basal neurotransmitter

levels.

Drug Administration: Administer Butylone to the rat (e.g., via a tail vein catheter).

Sample Collection: Continue to collect dialysate samples at regular intervals post-

administration.

Neurochemical Analysis: Analyze the dialysate samples for neurotransmitter content using

HPLC-ED.

Data Analysis: Express the post-administration neurotransmitter levels as a percentage of

the baseline levels.
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Generalized Experimental Workflow
The following diagram outlines a general workflow for conducting research on Butylone.

Generalized Experimental Workflow for Butylone Research
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Caption: Generalized workflow for Butylone research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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